3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-phenethylpropanamide

• IUPAC Name: 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-phenylethyl)propanamide
• InChI: InChI=1S/C22H20ClN3OS/c23-18-8-6-17(7-9-18)20-14-26-19(15-28-22(26)25-20)10-11-21(27)24-13-12-16-4-2-1-3-5-16/h1-9,14-15H,10-13H2,(H,24,27)
• InChI Key: DITPZUMYJZDZMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CCC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H20ClN3OS
• Molecular Weight: 409.9 g/mol

Description

Imidazo[2,1-b]thiazole derivatives have attracted much attention due to their wide range of biological properties such as antifungal, antitubercular, antipsychotic, antiviral, and antitumor activities.

Synthesis Analysis

A series of arylidenehydrazide compounds were synthesized from [6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid hydrazide. The synthesis process involved treating ethyl 2-aminothiazole-4-acetate with 4-chloro-2′-bromoacetophenone in acetone to obtain ethyl 6-(4-chlorophenyl)imidazo[2,1-b]thiazole-3-acetate hydrobromide. The key intermediate 2-[6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl]acetohydrazide was prepared by the reaction of hydrazine hydrate with the previous compound.

Molecular Structure Analysis

The molecular structure of these compounds was characterized by IR, 1H NMR, 13C NMR (APT), mass and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are sensitive to small structural changes. It is possible to direct the activity of the compounds through these reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds include their structure, chemical names, classification, and more.

Scientific Research Applications

Anticancer Agents

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Antifungal Agents

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Antitubercular Agents

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Antipsychotic Agents

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Antiviral Agents

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Neuroprotective Agents

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Antineoplastic Agents

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Antimicrobial Agents

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Mechanism of Action

Target of Action

The primary target of this compound is the Constitutive Androstane Receptor (CAR) . CAR is a nuclear receptor that regulates the expression of genes involved in drug metabolism and transport .

Mode of Action

The compound acts as an agonist for the CAR . It binds to the receptor, inducing a conformational change that allows the receptor to translocate to the nucleus . This leads to the activation of CAR, which then binds to specific DNA sequences, leading to the transcription of target genes .

Biochemical Pathways

The activation of CAR by the compound leads to the expression of CYP2B6 , a member of the cytochrome P450 superfamily of enzymes. These enzymes play a crucial role in the metabolism of drugs and other xenobiotics .

Result of Action

The activation of CAR and the subsequent expression of CYP2B6 can lead to the metabolism of various drugs and xenobiotics . This can influence the efficacy and toxicity of these substances, potentially leading to therapeutic implications .

Safety and Hazards

The safety and hazards of these compounds are typically provided in their MSDS (Material Safety Data Sheet). For example, some compounds are classified as Acute Tox. 3 Oral and are considered combustible, acute toxic Cat.3 or compounds which cause chronic effects.

Future Directions

Further structural optimization of the identified lead structures can lead to new, more active potential antibacterial, antitubercular, and antiviral agents.